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Compound of Interest

Compound Name: 4-lodo-2-nitrotoluene

Cat. No.: B1329957

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides an in-depth overview of the safety and
handling precautions for 4-lodo-2-nitrotoluene, a compound often utilized in organic
synthesis.

Core Safety and Hazard Information

4-lodo-2-nitrotoluene (CAS No: 41252-97-5) is a solid organic compound that presents
several health and safety hazards.[1][2] It is harmful if swallowed, in contact with skin, or if
inhaled.[1][2] It is known to cause skin and serious eye irritation, and may cause respiratory
irritation.[1][2][3][4]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classifications for 4-lodo-2-
nitrotoluene are summarized below.
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation (Dusts/Mists) 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2

Specific target organ toxicity (single exposure) 3

Target Organs Respiratory system

Source:[2]

Hazard and Precautionary Statements

Consistent with its GHS classification, the following hazard (H) and precautionary (P)
statements are associated with 4-lodo-2-nitrotoluene:

e H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P405: Store locked up.[1][2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-lodo-2-nitrotoluene is provided

below.
Property Value
Molecular Formula C7HBINO2
Molecular Weight 263.03 g/mol
Appearance Claybank crystallization
Melting Point 43 °C
Boiling Point 309.5°C at 760 mmHg
Flash Point 141 °C
Density 1.883 g/cm3

Water Solubility

Slightly soluble in water

Solubility Soluble in Toluene
Sensitivity Light Sensitive
Source:[5]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict protocols is essential when working with 4-lodo-2-nitrotoluene to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls and Personal Protective

Equipment (PPE)

» Engineering Controls: Always handle this chemical in a well-ventilated area.[2] Use of a
chemical fume hood is required for all operations involving this compound.[1] Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the
workstation.[2]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[2] Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms
are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.
[2] Respiratory protection is required when dusts are generated.

o General Hygiene: Wash hands thoroughly after handling.[1][6] Do not eat, drink, or smoke
when using this product.[2] Remove and wash contaminated clothing before reuse.[1][6]

Handling and Storage

» Handling: Only properly qualified individuals trained in handling potentially hazardous
chemicals should work with this substance.[1] Avoid contact with eyes, skin, and clothing.[6]
Avoid breathing dust and prevent the formation of dust during handling.[2]
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o Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed
when not in use.[2][6] Store locked up.[1][2] It is recommended to store this material under
an inert atmosphere as it is air-sensitive.[2] The material is also light-sensitive and should be
kept in a dark place.[5]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment as outlined in the PPE section.[1] Avoid breathing dust and ensure
adequate ventilation.[2]

e Environmental Precautions: Prevent the material from entering drains or water courses.[1]

o Methods for Cleaning Up: For small spills, sweep up the material, then place it into a
suitable, closed container for disposal.[6] Avoid generating dust. For larger spills, it may be
necessary to soak up the material with an inert absorbent material (e.g., sand, silica gel).[7]

First Aid Measures

In case of exposure, immediate medical attention is crucial.

 If Inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1][2] If the person is not breathing, give artificial respiration. Seek immediate
medical attention.

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing all contaminated clothing and shoes.[1][2] If skin
irritation persists, seek medical attention.[2]

e In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if
present and easy to do so. Continue rinsing.[1][2] Seek immediate medical attention.[2]

« |If Swallowed: Do NOT induce vomiting.[6] Rinse the mouth with water.[2] Never give
anything by mouth to an unconscious person. Call a poison control center or doctor
immediately for treatment advice.[2]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[1][6]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[6] Possible hazardous combustion products include carbon
monoxide, nitrogen oxides, and hydrogen iodide.[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[1][6]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-lodo-2-
nitrotoluene from receipt to disposal.
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Safe Handling Workflow for 4-lodo-2-nitrotoluene

Receiving and Inspection
- Verify container integrity
- Check label

;

Secure Storage
- Cool, dry, dark, well-ventilated area
- Store locked up
- Inert atmosphere

l A
Pre-Use Preparation
- Review SDS

- Don appropriate PPE
- Prepare fume hood

Return to Storage

Handling and Use
- Work in chemical fume hood

- Avoid dust generation
- Use smallest practical quantity

I
If Spill Occurs If Exp?sure Occurs

Spill Response

- Evacuate and ventilate Exposure Response Post-Use Procedures

- Follow First Aid procedures - Decontaminate work area
- Seek immediate medical attention - Securely close container

- Wear appropriate PPE
- Contain and clean up spill

Dispose of Spill Debris

Waste Collection
- Pp>| - Collect in labeled, sealed container |[@—
- Segregate from incompatible waste

'

Waste Disposal
- Dispose via approved waste disposal plant
- Follow local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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